3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C27H30N4O4S2
• Molecular Weight: 538.7 g/mol
• IUPAC Name: (5Z)-3-[2-(4-methoxyphenyl)ethyl]-5-[[4-oxo-2-(3-propan-2-yloxypropylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H30N4O4S2/c1-18(2)35-16-6-13-28-24-21(25(32)30-14-5-4-7-23(30)29-24)17-22-26(33)31(27(36)37-22)15-12-19-8-10-20(34-3)11-9-19/h4-5,7-11,14,17-18,28H,6,12-13,15-16H2,1-3H3/b22-17-
• Standard InChI Key: CRLZMBYPOOKUIO-XLNRJJMWSA-N
• Isomeric SMILES: CC(C)OCCCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=C(C=C4)OC
• Canonical SMILES: CC(C)OCCCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=C(C=C4)OC

Introduction

The compound 3-[(Z)-{3-[2-(4-methoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl]-2-{[3-(propan-2-yloxy)propyl]amino}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. It is substituted with methoxy and phenyl groups, suggesting potential reactivity and biological activity. This compound is of interest in medicinal chemistry due to its unique structural arrangement and potential synergistic effects from its multiple active moieties.

Structural Characteristics

• Core Structure: The compound is based on a pyrido[1,2-a]pyrimidin-4-one core, which is a fused heterocyclic system known for its stability and potential biological activity.

• Thiazolidinone Moiety: The presence of a thiazolidinone ring adds to the compound's complexity and reactivity, as thiazolidinones are known for their pharmacological properties.

• Substituents: The compound includes a 4-methoxyphenyl group and a propan-2-yloxypropylamino group, which can influence its solubility and interaction with biological targets.

Synthesis

The synthesis of such complex molecules typically involves multi-step organic reactions. While specific synthesis details for this exact compound are not readily available, similar compounds often require careful selection of starting materials and conditions to ensure high yields and purity. Common methods include condensation reactions and cyclization steps, often facilitated by catalysts or bases.

Potential Biological Activities

Compounds with similar structures have shown promise in various biological activities, including:

• Antimicrobial Activity: Heterocyclic compounds, especially those with thiazolidinone rings, have been reported to exhibit antimicrobial properties.

• Anti-inflammatory Activity: Some related compounds have demonstrated potential as anti-inflammatory agents, possibly through inhibition of enzymes like 5-lipoxygenase.

• Cancer Research: The presence of multiple functional groups could allow for interaction with various cellular targets, making it a candidate for cancer research.

Future Directions

Further research is needed to fully understand the biological activities and potential applications of this compound. This includes:

• In Vitro and In Vivo Studies: To assess its efficacy and safety in biological systems.

• Structure-Activity Relationship (SAR) Studies: To optimize its structure for improved biological activity.

• Molecular Docking and Simulation: To predict its interaction with potential biological targets.